2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide

• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 2-cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide
• InChI: InChI=1S/C7H14N2O2/c1-2-11-6(5-3-4-5)7(8)9-10/h5-6,10H,2-4H2,1H3,(H2,8,9)
• InChI Key: LXALDVOPBBQPPB-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(C1CC1)/C(=N/O)/N
• Canonical SMILES: CCOC(C1CC1)C(=NO)N

Description

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is an organic compound characterized by a cyclopropyl ring, an ethoxy group, and a hydroxyethanimidamide moiety. PubChem lists this compound, but technical constraints prevent access to detailed information (e.g., CAS number, molecular formula) .

Preparation Methods

The synthesis of 2-Cyclopropyl-2-ethoxy-N’-hydroxyethanimidamide involves several steps. One common synthetic route includes the reaction of cyclopropylamine with ethyl chloroformate to form an intermediate, which is then reacted with hydroxylamine to yield the final product . The reaction conditions typically involve the use of organic solvents such as dichloromethane and require careful control of temperature and pH to ensure high yield and purity.

Chemical Reactions Analysis

2-Cyclopropyl-2-ethoxy-N’-hydroxyethanimidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oximes or nitriles.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the ethoxy group, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to enhance reaction rates and selectivity. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Cyclopropyl-2-ethoxy-N’-hydroxyethanimidamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Mechanism of Action

The mechanism by which 2-Cyclopropyl-2-ethoxy-N’-hydroxyethanimidamide exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways, which can result in various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The evidence highlights several aminoethyl derivatives with functional groups analogous to parts of 2-cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide. Below is a comparative analysis based on structural and regulatory features:

Table 1: Key Compounds for Comparison

Compound Name	CAS RN	Molecular Formula	Functional Groups	Regulatory Schedule
2-(Ethylisopropylamino)ethanethiol	36759-67-8	C7H17NS	Ethylisopropylamino, thiol	2B12
2-(N,N-Diisopropylamino)ethyl chloride	96-79-7	C8H18ClN	Diisopropylamino, chloride	2B10
2-Diisopropylaminoethanol	96-80-0	C8H19NO	Diisopropylamino, hydroxyl	2B11

Functional Group Analysis

• Cyclopropyl vs.
• Ethanimidamide vs. Chloride/Thiol Groups : The hydroxyethanimidamide moiety (N'-hydroxyamidine) may confer nucleophilic or chelating properties, contrasting with the electrophilic chloride in 2B10 compounds or the thiol group in 2B12 derivatives .

Regulatory and Industrial Relevance

• In contrast, 2-cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide’s regulatory status remains unclear due to insufficient data .
• Industrial applications of similar compounds include intermediates in drug synthesis (e.g., amino alcohols like 2-diisopropylaminoethanol) or vulcanization agents (thiol derivatives) . The target compound’s ethoxy and amidine groups suggest possible use in coordination chemistry or as a ligand.

Biological Activity

2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide is a compound that has garnered attention for its potential biological activities, including antimicrobial and anticancer properties. This article provides a comprehensive overview of the biological activity of this compound, supported by relevant case studies and research findings.

Antimicrobial Activity

Research indicates that 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide exhibits significant antimicrobial properties. In a study evaluating various compounds, it was found to have effective inhibition against several bacterial strains, including Enterococcus faecalis, Pseudomonas aeruginosa, Salmonella typhi, and Klebsiella pneumoniae. The minimum inhibitory concentration (MIC) values ranged from 40 to 50 µg/mL, demonstrating comparable effectiveness to standard antibiotics like ceftriaxone .

Table 1: Antimicrobial Efficacy of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide

Bacterial Strain	MIC (µg/mL)	Inhibition Zone Diameter (mm)
Enterococcus faecalis	40	29
Pseudomonas aeruginosa	50	24
Salmonella typhi	40	30
Klebsiella pneumoniae	50	19

Anticancer Activity

The anticancer potential of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide has been investigated in various studies. It has shown promising results against multiple cancer cell lines, with IC50 values indicating its potency in inhibiting cell proliferation.

In one study, the compound was evaluated against human leukemia cell lines, revealing IC50 values as low as 1.50 µM. This suggests strong cytotoxic effects, particularly in targeting pathways involved in cancer progression .

Table 2: Cytotoxicity of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide on Cancer Cell Lines

Cell Line	IC50 (µM)
MCF-7	12.41
HepG2	9.71
HCT-116	2.29
PC3	7.36

The mechanism by which 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide exerts its biological effects involves the modulation of specific molecular pathways. It has been shown to interfere with angiogenesis and alter signaling pathways critical for cancer cell survival and proliferation .

Case Studies

Case Study 1 : In vitro studies demonstrated that treatment with the compound led to significant changes in cell morphology and viability in MCF-7 cells, indicating apoptosis induction at higher concentrations. The analysis revealed a marked increase in lactate dehydrogenase (LDH) enzyme activity, suggesting cell membrane integrity loss due to cytotoxicity .

Case Study 2 : Another investigation focused on the effects of the compound on lung cancer models, where it was found to reduce tumor size significantly compared to untreated controls. Histological analyses showed reduced collagen deposition and inflammatory markers in treated tissues, supporting its role as an anti-fibrotic agent .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly used to prepare 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide, and how can reaction conditions influence yield and purity?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or condensation reactions. For example, using NaH as a base and tetrahydrofuran (THF) as a solvent at 0°C to room temperature facilitates the formation of 1,2,4-oxadiazole derivatives from esters and N′-hydroxyethanimidamide . Key factors include:

• Reagent stoichiometry : Excess N′-hydroxyethanimidamide improves conversion rates.
• Temperature control : Lower temperatures (e.g., 0°C) reduce side reactions like hydrolysis.
• Purification : Column chromatography or recrystallization ensures >95% purity, validated by HPLC .

Q. How can nuclear magnetic resonance (NMR) spectroscopy confirm the structure of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide?

• Methodological Answer :

• 1H NMR : Look for characteristic signals:
• Cyclopropyl protons: δ 1.2–1.6 ppm (multiplet, integrating for 4H).
• Ethoxy group: δ 1.3–1.4 ppm (triplet, CH3) and δ 3.6–3.8 ppm (quartet, CH2).
• Hydroxyimine (N′-OH): δ 8.5–9.0 ppm (broad singlet) .
• 13C NMR : Confirm the cyclopropane carbons (δ 10–15 ppm) and the ethoxy carbonyl (δ 60–65 ppm) .

Q. What analytical techniques are critical for validating molecular weight and purity?

• Methodological Answer :

• High-Resolution Mass Spectrometry (HRMS) : Compare experimental and calculated [M+H]+ values (e.g., ±0.001 Da tolerance) .
• HPLC : Use a C18 column with a UV detector (λ = 254 nm) and acetonitrile/water gradient to assess purity (>95%) .

Advanced Research Questions

Q. How can stereochemical outcomes in the synthesis of cyclopropyl-containing analogs be controlled?

• Methodological Answer :

• Chiral resolution : Employ chiral stationary phases (e.g., amylose or cellulose derivatives) during HPLC to separate enantiomers, as seen in the synthesis of (+)- and (–)-cyclopropylmethylamine derivatives .
• Asymmetric catalysis : Use transition-metal catalysts (e.g., Ru or Rh complexes) to induce cyclopropanation with >90% enantiomeric excess (ee) .

Q. What strategies resolve contradictions in NMR data interpretation for cyclopropane derivatives?

• Methodological Answer :

• Variable Temperature (VT) NMR : Resolve overlapping signals by analyzing temperature-dependent chemical shifts (e.g., cyclopropane ring strain effects) .
• 2D NMR (COSY, HSQC) : Correlate proton-proton coupling and carbon-proton connectivity to distinguish between isomeric byproducts .

Q. How can bioisosteric replacement of functional groups improve the pharmacological profile of 2-Cyclopropyl-2-ethoxy-N'-hydroxyethanimidamide derivatives?

• Methodological Answer :

• Oxadiazole-to-triazole substitution : Replace the 1,2,4-oxadiazole ring with a 1,2,3-triazole to enhance metabolic stability. This involves reacting hydrazides with nitriles under basic conditions (e.g., K2CO3 in n-butanol at 150°C) .
• SAR studies : Test analogs for receptor binding (e.g., GPR88 agonism) using radioligand displacement assays and measure EC50 values via cAMP accumulation assays .

Q. What computational methods predict the stability and reactivity of the hydroxyethanimidamide moiety?

• Methodological Answer :

• DFT calculations : Optimize geometries at the B3LYP/6-31G* level to assess tautomeric equilibria (e.g., hydroxyimine vs. oxime forms).
• Molecular dynamics (MD) : Simulate solvation effects in water/DMSO mixtures to predict hydrolysis rates .

Data Contradiction Analysis

Q. How to address discrepancies in HRMS data between theoretical and observed values?

• Methodological Answer :

• Ionization efficiency : Check for adduct formation (e.g., [M+Na]+ or [M+K]+) by comparing ionization modes (ESI+ vs. APCI+).
• Isotopic pattern analysis : Use software (e.g., Xcalibur) to validate isotopic distribution matches, which can reveal contamination or degradation .

Q. Why might NMR spectra show unexpected splitting patterns for cyclopropane protons?

• Methodological Answer :

• Ring strain effects : Cyclopropane’s angle strain causes anisotropic shielding, leading to non-first-order splitting. Simulate spectra with NMR prediction tools (e.g., MestReNova) .
• Dynamic effects : Ring puckering or hindered rotation may average signals; use VT-NMR to confirm .

Tables

Analytical Data for Key Derivatives
Parameter
-------------------------
Molecular Formula
HRMS [M+H]+
1H NMR (δ, ppm)
HPLC Purity